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Compound of Interest

Compound Name: Triglycerol diacrylate

Cat. No.: B054944 Get Quote

Application Notes & Protocols for Researchers in Polymer Chemistry and Drug Development

Triglycerol diacrylate (TGDA) is emerging as a key multifunctional monomer in the

development of advanced polymer systems. Its unique molecular structure, featuring a

branched polyether backbone with two polymerizable vinyl groups, allows it to function as a

potent crosslinking agent. This property is instrumental in the creation of robust, three-

dimensional polymer networks with tunable properties, making it a valuable component in

biomaterials, additive manufacturing, and controlled drug delivery systems.

Physicochemical Properties
Triglycerol diacrylate is a viscous liquid at room temperature with the following key properties:
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Property Value Reference

Molecular Formula C15H24O9 [1]

Molecular Weight 348.35 g/mol [1]

Density ~1.237 g/mL at 25 °C [1]

Refractive Index n20/D 1.446 (lit.) [1]

Boiling Point 516°C at 760 mmHg [1]

Flash Point >230 °F [1]

Storage Temperature 2-8°C [1]

Applications in Polymer Chemistry
The primary application of triglycerol diacrylate is as a crosslinking agent to enhance the

mechanical properties and stability of polymers.[2]

Hydrogel Formation: TGDA is particularly effective in the formation of hydrogels, which are

water-swollen polymer networks with applications in tissue engineering, drug delivery, and as

scaffolds for cell culture.[2] Its biocompatibility makes it a suitable candidate for biomedical

applications.[2]

UV-Curable Coatings and Adhesives: The acrylate functional groups in TGDA undergo rapid

polymerization upon exposure to UV light in the presence of a photoinitiator.[2] This property

is leveraged in the formulation of fast-curing coatings and adhesives.

3D Printing and Additive Manufacturing: In extrusion-based 3D printing, the addition of TGDA

to bio-based resins has been shown to significantly improve the printability and mechanical

properties of the final cured material.[2] The hydrogen bonding capacity of TGDA enhances

the shear yield stress and viscosity of the printing ink, leading to better shape retention.[2]

Experimental Protocols
The following protocols are provided as a general guideline and may require optimization for

specific applications.
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Protocol 1: Synthesis of Acrylamide/Acrylic Acid
Hydrogel Crosslinked with a Diacrylate of Glycerol
This protocol is adapted from the work of Lopez-Ureta et al. (2008) and describes the synthesis

of a pH-sensitive hydrogel.[1]

Materials:

Acrylamide

Acrylic acid

Diacrylate of glycerol (crosslinking agent)

Potassium persulfate (initiator)

N,N,N',N'-tetramethylethylenediamine (TEMED, accelerator)

Deionized water

Procedure:

Prepare a monomer solution by dissolving acrylamide and acrylic acid in deionized water.

Add the desired amount of the diacrylate of glycerol crosslinking agent to the monomer

solution. The concentration can be varied to control the crosslinking density (e.g., 0.5, 1, 4, 8,

and 10 wt%).[1]

Degas the solution by bubbling nitrogen through it for 15-20 minutes to remove dissolved

oxygen, which can inhibit polymerization.

Add the initiator (potassium persulfate) and accelerator (TEMED) to the solution to initiate

the free radical polymerization.

Pour the solution into a mold of the desired shape and allow it to polymerize at a controlled

temperature.
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After polymerization is complete, remove the hydrogel from the mold and wash it extensively

with deionized water to remove any unreacted monomers or initiator.

Characterization:

Swelling Behavior: Immerse the hydrogel in solutions of different pH and ionic strength to

determine its swelling ratio. The swelling ratio can be calculated using the formula: Swelling

Ratio = (Ws - Wd) / Wd, where Ws is the weight of the swollen hydrogel and Wd is the

weight of the dry hydrogel.

Mechanical Testing: Perform compression or tensile tests to determine the mechanical

properties of the hydrogel, such as the elastic modulus and compressive strength.[1]

Protocol 2: Photopolymerization of a Triglycerol
Diacrylate-Based Hydrogel
This protocol provides a general method for the UV-initiated polymerization of a TGDA-based

hydrogel, adapted from principles of diacrylate photopolymerization.[2]

Materials:

Triglycerol diacrylate (TGDA)

A suitable monomer (e.g., poly(ethylene glycol) methyl ether acrylate)

A photoinitiator (e.g., 2-hydroxy-2-methyl-1-phenyl-propan-1-one)

Phosphate-buffered saline (PBS)

Procedure:

Prepare a precursor solution by dissolving the desired concentrations of the monomer and

TGDA in PBS.

Add the photoinitiator to the precursor solution (a typical concentration is 0.05-1% w/v).

Pour the precursor solution into a mold.
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Expose the solution to UV light of a specific wavelength and intensity for a defined period to

initiate polymerization.

After curing, wash the resulting hydrogel with PBS to remove any unreacted components.

Quantitative Data
The concentration of the diacrylate crosslinking agent significantly influences the properties of

the resulting polymer network.

Table 1: Effect of Diacrylate Crosslinker Concentration
on Hydrogel Properties

Polymer
System

Crosslinker &
Concentration

Effect on
Swelling Ratio

Effect on
Mechanical
Properties

Reference

Acrylamide/Acryli

c Acid

Diacrylate of

Glycerol (0.5-10

wt%)

Swelling capacity

decreases with

increasing

crosslinker

concentration.

Increased

crosslinker

concentration

leads to a more

rigid and brittle

hydrogel.

[1]

Poly(ethylene

glycol) (PEG)

PEG-diacrylate

(varied)

Swelling ratio

decreases with

increasing PEG

concentration.

Compressive

and tensile

moduli increase

with increasing

PEG

concentration.

[2]

Poly(N-

vinylcaprolactam

)

Diethylene glycol

diacrylate (10-50

wt%)

Lower

crosslinker

concentration

leads to a

quicker

attainment of

maximum

swelling ratio.

Increased

crosslinker

concentration

can decrease the

glass transition

temperature.

[3]
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Visualizations
Chemical Crosslinking Process
The following diagram illustrates the general mechanism of free-radical polymerization and

crosslinking of diacrylate monomers like triglycerol diacrylate.
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Figure 1. Free Radical Polymerization and Crosslinking
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Figure 2. Hydrogel Synthesis and Characterization Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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